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Compound of Interest

Compound Name: Indolelactic acid-d5

Cat. No.: B12420465 Get Quote

Indolelactic acid-d5 is the deuterated form of indolelactic acid, a metabolite of the essential

amino acid tryptophan.[1] It is commonly used as an internal standard in quantitative analyses,

such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy, due to its

isotopic labeling.[1] This guide provides a comprehensive overview of the physical and

chemical properties of indolelactic acid-d5, along with relevant experimental protocols for its

characterization.

Core Physical and Chemical Properties
The fundamental physical and chemical characteristics of indolelactic acid-d5 are

summarized in the table below. This information is crucial for its proper handling, storage, and

use in experimental settings.
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Property Value Reference

CAS Number 2470130-19-7 [2][3][4]

Molecular Formula C₁₁H₆D₅NO₃ [2][3]

Molecular Weight 210.24 g/mol [2][3][4]

Exact Mass 210.105276943 Da [4]

Appearance
White to off-white or beige

solid/powder
[1][3]

Purity
≥95% (typically determined by

HPLC)
[2][3]

Solubility
Slightly soluble in Chloroform

and Methanol
[3]

Storage Temperature
Long-term storage at -20°C is

recommended
[2][3]

IUPAC Name

2-hydroxy-3-(2,4,5,6,7-

pentadeuterio-1H-indol-3-

yl)propanoic acid

[4]

InChI

InChI=1S/C11H11NO3/c13-

10(11(14)15)5-7-6-12-9-4-2-1-

3-8(7)9/h1-4,6,10,12-13H,5H2,

(H,14,15)/i1D,2D,3D,4D,6D

[2][4]

SMILES

O=C(C(CC1=C([2H])NC2=C1

C([2H])=C([2H])C([2H])=C2[2H

])O)O

[1]

Experimental Protocols
The characterization of indolelactic acid-d5 typically involves spectroscopic techniques to

confirm its identity and purity.

Identity Confirmation by NMR and Mass Spectrometry
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The primary methods for confirming the identity of indolelactic acid-d5 are Proton Nuclear

Magnetic Resonance (¹H NMR) and Mass Spectrometry (MS).[3]

¹H NMR Spectroscopy Protocol:

Sample Preparation: Dissolve a small amount of indolelactic acid-d5 in a suitable

deuterated solvent, such as DMSO-d6.

Data Acquisition: Acquire the ¹H NMR spectrum using a high-field NMR spectrometer (e.g.,

400 MHz or higher).

Spectral Analysis: Analyze the resulting spectrum. The spectrum is expected to show

characteristic peaks for the non-deuterated protons in the molecule. Comparison with the

spectrum of the non-deuterated standard (indolelactic acid) will show the absence of signals

from the deuterated positions.

Mass Spectrometry Protocol:

Sample Introduction: Introduce the sample into the mass spectrometer, typically via direct

infusion or after separation by liquid chromatography (LC-MS).

Ionization: Ionize the sample using an appropriate technique, such as electrospray ionization

(ESI).

Mass Analysis: Analyze the mass-to-charge ratio of the resulting ions. The mass spectrum

should show a molecular ion peak corresponding to the molecular weight of indolelactic
acid-d5 (approximately 210.24).

Visualizing Experimental Workflows and Metabolic
Pathways
The following diagrams illustrate a typical experimental workflow for the characterization of

indolelactic acid-d5 and its metabolic origin.
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Caption: Experimental workflow for indolelactic acid-d5.
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Caption: Simplified metabolic pathway to indolelactic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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